![molecular formula C16H23FN2O3S B2934207 1-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol CAS No. 1448136-80-8](/img/structure/B2934207.png)
1-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)pyrrolidin-3-ol” is a complex organic molecule. It contains a piperidine ring and a pyrrolidine ring, both of which are common structures in many pharmaceuticals . The molecule also contains a sulfonyl group attached to a fluoromethylphenyl group, which could potentially contribute to its reactivity or biological activity.
Scientific Research Applications
Novel Imaging Agents in Cancer Diagnosis
- Non-Invasive Measurement of Pyruvate Kinase M2 in Glioma : The compound 1-((2-fluoro-6-(fluoro-[18F])phenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperazine ([18F]DASA-23) is developed for measuring pyruvate kinase M2 levels by positron emission tomography (PET). This enzyme is crucial in tumor metabolism and is preferentially expressed by glioblastoma cells, making it an important biomarker for cancer glycolytic reprogramming. The first human studies showed that [18F]DASA-23 is promising for the non-invasive delineation of low-grade and high-grade gliomas based on aberrantly expressed PKM2, indicating potential applications of related compounds in cancer diagnosis (Patel et al., 2019).
Biodistribution and Dosimetry Studies
- Safety and Biodistribution of PET Radiopharmaceuticals : Another study on the safety, biodistribution, and radiation dosimetry of [18F]DASA-23 in healthy volunteers highlights the utility of such compounds in safely evaluating pyruvate kinase M2 levels. The study supports the ongoing evaluation of [18F]DASA-23 for visualizing intracranial malignancies, showcasing the broader potential of fluorinated compounds in enhancing diagnostic accuracy for various cancers (Beinat et al., 2020).
Research on Metabolism and Disposition
- Investigation of Metabolic Pathways : Studies also explore the disposition and metabolism of compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), which share structural similarities with the queried compound. These studies provide insights into how such substances are metabolized and eliminated in humans, contributing to the development of safer and more effective therapeutic agents (Renzulli et al., 2011).
Mechanism of Action
Target of Action
The compound contains a pyrrolidine ring, which is a common structural motif in many biologically active compounds . Pyrrolidine derivatives have been found to interact with a variety of targets, including enzymes, receptors, and ion channels .
Mode of Action
The mode of action would depend on the specific target the compound interacts with. Generally, compounds with a pyrrolidine ring can act as inhibitors, activators, or modulators of their target proteins .
Biochemical Pathways
Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Pyrrolidine derivatives have been involved in a wide range of biochemical processes, including signal transduction, metabolic pathways, and cell cycle regulation .
Result of Action
The molecular and cellular effects of the compound would depend on its specific targets and mode of action. Pyrrolidine derivatives have been associated with a variety of effects, including anti-inflammatory, analgesic, and anticancer activities .
properties
IUPAC Name |
1-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-4-yl]pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN2O3S/c1-12-10-15(2-3-16(12)17)23(21,22)19-8-4-13(5-9-19)18-7-6-14(20)11-18/h2-3,10,13-14,20H,4-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCIDLYVYSPGJDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)N3CCC(C3)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.